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N-[2-(2,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-4-(dimethylsulfamoyl)benzamide N-[2-(2,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-4-(dimethylsulfamoyl)benzamide
Brand Name: Vulcanchem
CAS No.: 450339-98-7
VCID: VC6915936
InChI: InChI=1S/C22H24N4O5S2/c1-14-5-10-20(15(2)11-14)26-21(18-12-32(28,29)13-19(18)24-26)23-22(27)16-6-8-17(9-7-16)33(30,31)25(3)4/h5-11H,12-13H2,1-4H3,(H,23,27)
SMILES: CC1=CC(=C(C=C1)N2C(=C3CS(=O)(=O)CC3=N2)NC(=O)C4=CC=C(C=C4)S(=O)(=O)N(C)C)C
Molecular Formula: C22H24N4O5S2
Molecular Weight: 488.58

N-[2-(2,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-4-(dimethylsulfamoyl)benzamide

CAS No.: 450339-98-7

VCID: VC6915936

Molecular Formula: C22H24N4O5S2

Molecular Weight: 488.58

* For research use only. Not for human or veterinary use.

N-[2-(2,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-4-(dimethylsulfamoyl)benzamide - 450339-98-7

Description

Synthesis

While specific synthesis routes for this compound are not directly available in the provided data, such molecules are typically synthesized through multi-step organic reactions involving:

  • Formation of the thieno[3,4-c]pyrazole core via cyclization reactions.

  • Introduction of the dimethylphenyl and sulfamoylbenzamide groups through substitution or coupling reactions.

  • Final purification steps such as recrystallization or chromatography.

These processes often employ catalysts and reagents like sulfur-containing compounds, amines, and activating agents under controlled conditions.

Analytical Characterization

Compounds of this nature are characterized using advanced analytical techniques:

  • Nuclear Magnetic Resonance (NMR): Provides insights into hydrogen and carbon environments.

  • Infrared Spectroscopy (IR): Confirms functional groups like sulfonamides (S=O stretch) and amides (C=O stretch).

  • Mass Spectrometry (MS): Determines molecular weight and fragmentation patterns.

  • X-ray Crystallography: Used to confirm the three-dimensional structure.

These methods ensure accurate identification and purity verification.

Material Science

Sulfonamide derivatives are also explored in materials science for:

  • Use as ligands in coordination chemistry.

  • Development of semiconducting materials due to their electron-rich sulfur atoms.

Research Findings

Although no direct studies on this specific compound were foun
CAS No. 450339-98-7
Product Name N-[2-(2,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-4-(dimethylsulfamoyl)benzamide
Molecular Formula C22H24N4O5S2
Molecular Weight 488.58
IUPAC Name N-[2-(2,4-dimethylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-4-(dimethylsulfamoyl)benzamide
Standard InChI InChI=1S/C22H24N4O5S2/c1-14-5-10-20(15(2)11-14)26-21(18-12-32(28,29)13-19(18)24-26)23-22(27)16-6-8-17(9-7-16)33(30,31)25(3)4/h5-11H,12-13H2,1-4H3,(H,23,27)
Standard InChIKey CLJOAKWRTXWEEH-UHFFFAOYSA-N
SMILES CC1=CC(=C(C=C1)N2C(=C3CS(=O)(=O)CC3=N2)NC(=O)C4=CC=C(C=C4)S(=O)(=O)N(C)C)C
Solubility not available
PubChem Compound 4055768
Last Modified Aug 18 2023

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